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Compound of Interest

Compound Name: Trimethylarsine

Cat. No.: B050810 Get Quote

This technical guide provides a comprehensive overview of the key physical characteristics of

trimethylarsine, specifically its boiling point and density. The intended audience for this

document includes researchers, scientists, and professionals in the field of drug development

who may handle or research this organoarsenic compound.

Introduction
Trimethylarsine ((CH₃)₃As), also known as TMA, is a volatile, colorless liquid with a distinct

garlic-like odor.[1] It is a significant organoarsenic compound with applications in the

microelectronics industry and as a ligand in coordination chemistry.[1][2] A thorough

understanding of its physical properties is crucial for safe handling, experimental design, and

process optimization. This guide focuses on two fundamental physical constants: boiling point

and density.

Quantitative Data: Physical Properties of
Trimethylarsine
The boiling point and density of trimethylarsine have been experimentally determined and are

reported in the scientific literature. The following table summarizes these key physical

constants for easy reference and comparison.
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Physical Property Value Temperature Reference

Boiling Point 50-52 °C Not specified [3]

51 °C Not specified [4][5][6][7]

56 °C Not specified [1][8]

Density 1.124 g/cm³ Standard state (25 °C) [1][4][5][6]

1.1330 g/cm³ 20 °C [3]

Experimental Protocols
The determination of boiling point and density are fundamental laboratory procedures for the

characterization of chemical substances. The following sections detail generalized

methodologies for these measurements.

3.1. Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the

surrounding atmospheric pressure.[9] For a pure substance, the boiling point is a characteristic

constant at a given pressure.[9] Common methods for its determination include simple

distillation and the micro-boiling point method.[10][11]

3.1.1. Micro-Boiling Point Determination (Thiele Tube Method)

This method is suitable when only a small quantity of the liquid is available.[11][12]

Apparatus: Thiele tube, thermometer, capillary tube (sealed at one end), rubber band or wire,

heating source (Bunsen burner or hot plate), and heat transfer fluid (e.g., mineral oil).

Procedure:

A small amount of the liquid sample is placed in a small test tube.

A capillary tube, sealed at one end, is inverted and placed inside the test tube containing

the sample.
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The test tube is attached to a thermometer, ensuring the sample is level with the

thermometer bulb.

The assembly is placed in a Thiele tube containing a heat transfer fluid.

The Thiele tube is gently heated, causing a stream of bubbles to emerge from the open

end of the capillary tube as trapped air and vapor escape.[11]

Heating is discontinued, and the liquid is allowed to cool.

The boiling point is the temperature at which the liquid just begins to enter the capillary

tube.[11]

3.2. Determination of Density

Density is defined as the mass of a substance per unit volume.[13] For liquids, density can be

determined using several methods, including the use of a pycnometer or by direct mass and

volume measurements.[13][14]

3.2.1. Pycnometer Method

A pycnometer is a flask with a precisely known volume, which allows for the accurate

determination of a liquid's density.[14]

Apparatus: Pycnometer, analytical balance.

Procedure:

The mass of the clean, dry, and empty pycnometer is accurately measured.

The pycnometer is filled with the liquid sample, ensuring no air bubbles are present, and

the excess liquid is removed.

The mass of the pycnometer filled with the liquid is measured.

The mass of the liquid is determined by subtracting the mass of the empty pycnometer

from the mass of the filled pycnometer.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://uomus.edu.iq/img/lectures21/MUCLecture_2022_52055247.pdf
https://uomus.edu.iq/img/lectures21/MUCLecture_2022_52055247.pdf
https://weissman.baruch.cuny.edu/wp-content/uploads/sites/20/2020/09/1_density.pdf
https://weissman.baruch.cuny.edu/wp-content/uploads/sites/20/2020/09/1_density.pdf
https://www.mt.com/us/en/home/applications/Laboratory_weighing/density-measurement.html
https://www.mt.com/us/en/home/applications/Laboratory_weighing/density-measurement.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b050810?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The density is calculated by dividing the mass of the liquid by the known volume of the

pycnometer.

Visualization of Experimental Workflow
The following diagram illustrates a generalized workflow for the experimental determination of

the physical characteristics of a liquid compound like trimethylarsine.
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Caption: Workflow for determining physical properties.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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